Cas no 1361836-28-3 (6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl)

• Product Name: 6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361836-28-3
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4996285
• Update Time: 2025-05-22

6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl3F3/c14-8-4-1-3-7(13(17,18)19)11(8)12-9(15)5-2-6-10(12)16/h1-6H
• InChI Key： FPHLWPXRUGDFKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl

Recent Advances in the Study of 6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl (CAS: 1361836-28-3)

The compound 6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl (CAS: 1361836-28-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative exhibits unique structural features that make it a promising candidate for various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and potential biological activities, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl, achieving a yield of 78% with high purity (>99%). The researchers employed a Suzuki-Miyaura cross-coupling reaction as the key step, followed by selective chlorination. This improved synthesis method addresses previous challenges in large-scale production and provides a reliable supply for further pharmacological evaluation.

Structural analysis using X-ray crystallography revealed that the compound adopts a twisted biphenyl conformation with dihedral angles between the phenyl rings ranging from 45° to 55°. This non-planar structure, combined with the electron-withdrawing effects of the chlorine and trifluoromethyl substituents, contributes to its unique electronic properties and potential interactions with biological targets.

In vitro studies have demonstrated that 6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl exhibits moderate inhibitory activity against several protein kinases, particularly those involved in inflammatory pathways. Molecular docking simulations suggest that the compound binds to the ATP-binding pocket of these kinases, with the trifluoromethyl group playing a crucial role in hydrophobic interactions. These findings position the compound as a potential lead for developing novel anti-inflammatory agents.

Recent pharmacological evaluations have also explored the compound's metabolic stability and pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition reported that 6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl shows favorable metabolic stability in human liver microsomes, with a half-life of approximately 120 minutes. The presence of multiple halogen atoms appears to protect against rapid oxidative metabolism, suggesting potential for oral bioavailability.

Toxicological assessments conducted in preclinical models indicate that the compound has an acceptable safety profile at therapeutic doses, with no significant hepatotoxicity observed in rodent studies up to 100 mg/kg/day. However, researchers note the need for further investigation into potential bioaccumulation due to the compound's lipophilic nature and halogen content.

Current research directions include structural modifications to improve selectivity and potency, as well as formulation development to enhance solubility. Several analogs have been synthesized and are undergoing screening in various disease models, particularly focusing on autoimmune disorders and certain types of cancer where kinase inhibition may provide therapeutic benefit.

The growing body of research on 6'-Chloro-2,6-dichloro-2'-trifluoromethyl-biphenyl underscores its potential as a valuable chemical scaffold in medicinal chemistry. While challenges remain in optimizing its drug-like properties, the compound represents an important addition to the toolkit of researchers developing novel therapeutic agents targeting kinase-mediated pathways.